2-(Dimethylamino)-4-(methylthio)phenol
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Description
2-(Dimethylamino)-4-(methylthio)phenol is a phenolic compound featuring a dimethylamino group (-N(CH₃)₂) at the 2-position and a methylthio group (-SCH₃) at the 4-position of the aromatic ring.
Properties
Molecular Formula |
C9H13NOS |
|---|---|
Molecular Weight |
183.27 g/mol |
IUPAC Name |
2-(dimethylamino)-4-methylsulfanylphenol |
InChI |
InChI=1S/C9H13NOS/c1-10(2)8-6-7(12-3)4-5-9(8)11/h4-6,11H,1-3H3 |
InChI Key |
SBPSOLIKBCOZCX-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C1=C(C=CC(=C1)SC)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(DIMETHYLAMINO)-4-(METHYLSULFANYL)PHENOL typically involves the introduction of the dimethylamino and methylsulfanyl groups onto a phenol ring. One common method is the nucleophilic substitution reaction where a suitable phenol derivative is reacted with dimethylamine and a methylsulfanyl donor under controlled conditions. The reaction conditions often include the use of a base to deprotonate the phenol, facilitating the nucleophilic attack.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of catalysts and specific reaction conditions to enhance the efficiency and selectivity of the reactions is also common in industrial settings.
Chemical Reactions Analysis
Types of Reactions
2-(DIMETHYLAMINO)-4-(METHYLSULFANYL)PHENOL can undergo various chemical reactions, including:
Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: The compound can be reduced under specific conditions to modify the functional groups.
Substitution: The phenol group can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Halogenating agents, nitrating agents.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methylsulfanyl group can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the phenol ring.
Scientific Research Applications
2-(DIMETHYLAMINO)-4-(METHYLSULFANYL)PHENOL has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis, particularly in the development of new materials and compounds.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Explored for its potential therapeutic applications, such as in drug development.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-(DIMETHYLAMINO)-4-(METHYLSULFANYL)PHENOL involves its interaction with molecular targets through its functional groups. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the methylsulfanyl group can undergo redox reactions. These interactions can modulate the activity of enzymes, receptors, and other biological molecules, leading to various effects.
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Functional Comparison
Table 2: Reactivity and Physicochemical Properties
| Compound Name | pKa (Predicted) | LogP | Notable Reactivity |
|---|---|---|---|
| 2-(Dimethylamino)-4-(methylthio)phenol | ~9.5 (phenol) | 2.1 | Sulfur oxidation, amine-mediated catalysis |
| 3,5-Dimethyl-4-(methylthio)phenol | ~10.2 | 3.4 | Carbamate formation, electrophilic substitution |
| Ethyl 4-(dimethylamino)benzoate | ~8.7 (ester) | 1.8 | Radical initiation, ester hydrolysis |
Discussion of Key Findings
- Structural Influence on Bioactivity: The dimethylamino group in 2-(Dimethylamino)-4-(methylthio)phenol may enhance metal-binding capacity, similar to PBT2 , while the methylthio group could enable thiol-disulfide exchange reactions, relevant in redox-active environments.
- Synthetic Challenges : Complex purification steps (e.g., preparative HPLC ) are likely required due to steric and electronic effects from substituents.
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